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  4. Ethyl (2Z)-5-(4-acetyloxy-3-methoxyphenyl)-7-methyl-2-(1-methyl-2-oxoindol-3-ylidene)-3-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
Ethyl (2Z)-5-(4-acetyloxy-3-methoxyphenyl)-7-methyl-2-(1-methyl-2-oxoindol-3-ylidene)-3-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate Ethyl (2Z)-5-(4-acetyloxy-3-methoxyphenyl)-7-methyl-2-(1-methyl-2-oxoindol-3-ylidene)-3-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
Brand Name: Vulcanchem
CAS No.: 324566-28-1
VCID: VC0406437
InChI: InChI=1S/C28H25N3O7S/c1-6-37-27(35)21-14(2)29-28-31(23(21)16-11-12-19(38-15(3)32)20(13-16)36-5)26(34)24(39-28)22-17-9-7-8-10-18(17)30(4)25(22)33/h7-13,23H,6H2,1-5H3/b24-22-
SMILES: CCOC(=O)C1=C(N=C2N(C1C3=CC(=C(C=C3)OC(=O)C)OC)C(=O)C(=C4C5=CC=CC=C5N(C4=O)C)S2)C
Molecular Formula: C28H25N3O7S
Molecular Weight: 547.6g/mol

Ethyl (2Z)-5-(4-acetyloxy-3-methoxyphenyl)-7-methyl-2-(1-methyl-2-oxoindol-3-ylidene)-3-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate

CAS No.: 324566-28-1

Main Products

VCID: VC0406437

Molecular Formula: C28H25N3O7S

Molecular Weight: 547.6g/mol

Ethyl (2Z)-5-(4-acetyloxy-3-methoxyphenyl)-7-methyl-2-(1-methyl-2-oxoindol-3-ylidene)-3-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate - 324566-28-1

CAS No. 324566-28-1
Product Name Ethyl (2Z)-5-(4-acetyloxy-3-methoxyphenyl)-7-methyl-2-(1-methyl-2-oxoindol-3-ylidene)-3-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
Molecular Formula C28H25N3O7S
Molecular Weight 547.6g/mol
IUPAC Name ethyl (2Z)-5-(4-acetyloxy-3-methoxyphenyl)-7-methyl-2-(1-methyl-2-oxoindol-3-ylidene)-3-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
Standard InChI InChI=1S/C28H25N3O7S/c1-6-37-27(35)21-14(2)29-28-31(23(21)16-11-12-19(38-15(3)32)20(13-16)36-5)26(34)24(39-28)22-17-9-7-8-10-18(17)30(4)25(22)33/h7-13,23H,6H2,1-5H3/b24-22-
Standard InChIKey IGHNYUZIXCUKFB-GYHWCHFESA-N
Isomeric SMILES CCOC(=O)C1=C(N=C2N(C1C3=CC(=C(C=C3)OC(=O)C)OC)C(=O)/C(=C/4\C5=CC=CC=C5N(C4=O)C)/S2)C
SMILES CCOC(=O)C1=C(N=C2N(C1C3=CC(=C(C=C3)OC(=O)C)OC)C(=O)C(=C4C5=CC=CC=C5N(C4=O)C)S2)C
Canonical SMILES CCOC(=O)C1=C(N=C2N(C1C3=CC(=C(C=C3)OC(=O)C)OC)C(=O)C(=C4C5=CC=CC=C5N(C4=O)C)S2)C
PubChem Compound 3118564
Last Modified Nov 11 2021
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